Cas no 2013263-27-7 (5-(2,5-Dibromophenyl)oxazole)

• Product Name: 5-(2,5-Dibromophenyl)oxazole
• CAS No: 2013263-27-7
• MF: C₉H₅Br₂NO
• MW: 302.950100660324
• MDL: MFCD32631913
• CID: 5079398
• Update Time: 2026-03-01

5-(2,5-Dibromophenyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-dibromophenyl)oxazole
• 5-(2,5-Dibromophenyl)oxazole

• MDL： MFCD32631913
• Inchi： 1S/C9H5Br2NO/c10-6-1-2-8(11)7(3-6)9-4-12-5-13-9/h1-5H
• InChI Key： QIWHDGXDPHSKFR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1=CN=CO1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• XLogP3: 3.4
• Topological Polar Surface Area: 26

Additional information on 5-(2,5-Dibromophenyl)oxazole

Introduction to 5-(2,5-Dibromophenyl)oxazole (CAS No. 2013263-27-7)

5-(2,5-Dibromophenyl)oxazole, identified by the chemical compound code CAS No. 2013263-27-7, is a significant molecular entity that has garnered considerable attention in the field of chemical and pharmaceutical research. This compound belongs to the oxazole class of heterocyclic aromatic compounds, characterized by a five-membered ring containing one oxygen atom and four carbon atoms. The presence of bromine substituents at the 2 and 5 positions on the phenyl ring introduces unique electronic and steric properties, making this compound a versatile scaffold for various applications in medicinal chemistry and materials science.

The structural features of 5-(2,5-Dibromophenyl)oxazole contribute to its potential utility in multiple domains. The bromine atoms enhance the electrophilicity of the aromatic system, facilitating reactions such as cross-coupling processes that are pivotal in drug synthesis. Furthermore, the oxazole ring is known for its stability and biological relevance, often serving as a core structure in bioactive molecules. This combination of attributes positions 5-(2,5-Dibromophenyl)oxazole as a valuable intermediate in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The oxazole moiety has been extensively studied for its role in modulating enzyme activities and receptor interactions. Specifically, derivatives of oxazole have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The brominated phenyl group in 5-(2,5-Dibromophenyl)oxazole can be further functionalized to enhance binding affinity and selectivity, making it an attractive candidate for structure-activity relationship (SAR) studies.

One of the most compelling aspects of 5-(2,5-Dibromophenyl)oxazole is its potential application in photodynamic therapy (PDT). Oxazole derivatives have been reported to exhibit photosensitizing properties when exposed to specific wavelengths of light, leading to the generation of reactive oxygen species that can selectively target malignant cells. The bromine substituents may influence the absorption spectrum and photophysical properties of the compound, allowing for tunable PDT responses. Current research is exploring how modifications to the phenyl ring can optimize these properties for clinical use.

The synthesis of 5-(2,5-Dibromophenyl)oxazole involves multi-step organic transformations that highlight its synthetic utility. Common methodologies include bromination of biphenyl precursors followed by cyclization to form the oxazole ring. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high precision. These synthetic strategies not only facilitate access to 5-(2,5-Dibromophenyl)oxazole but also provide a platform for generating libraries of related compounds for high-throughput screening.

In drug discovery pipelines, 5-(2,5-Dibromophenyl)oxazole serves as a building block for lead optimization. Its structural motif allows for easy modification at multiple positions, enabling chemists to explore diverse chemical space. Computational methods such as molecular docking and quantum mechanical calculations are increasingly used to predict binding interactions between 5-(2,5-Dibromophenyl)oxazole derivatives and biological targets. These computational approaches help guide experimental efforts by identifying promising candidates with high predicted affinities.

The pharmaceutical industry has shown particular interest in developing kinase inhibitors due to their therapeutic relevance in treating cancers and inflammatory diseases. Oxazole-containing inhibitors have emerged as potent tools in this endeavor. For instance, recent studies have demonstrated that certain oxazole derivatives can selectively inhibit tyrosine kinases by binding to their active sites and disrupting normal signaling cascades. The bromine atoms in 5-(2,5-Dibromophenyl)oxazole may play a crucial role in achieving this selectivity by modulating interactions with specific amino acid residues.

Beyond pharmaceutical applications, 5-(2,5-Dibromophenyl)oxazole has potential uses in materials science. Its ability to form stable complexes with metal ions makes it a candidate for developing luminescent materials or sensors. Additionally, the oxazole ring's rigidity and planarity can contribute to the formation of ordered molecular assemblies, which are desirable for applications such as organic electronics or liquid crystals.

The ongoing investigation into novel bioactive molecules underscores the importance of compounds like CAS No. 2013263-27-7. As our understanding of biological systems evolves, so does the need for innovative chemical tools to probe these systems at a molecular level. The versatility of 5-(2,5-Dibromophenyl)oxazole, stemming from its unique structural features, ensures its continued relevance in both academic research and industrial applications.